Cas no 85187-17-3 (1-Dodecanesulfonicacid,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-pentacosafluoro-,potassium salt (1:1))

• Product Name: 1-Dodecanesulfonicacid,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-pentacosafluoro-,potassium salt (1:1)
• CAS No: 85187-17-3
• MF: C₁₂F₂₅KO₃S
• MW: 738.249991416931
• CID: 724825
• Update Time: 2024-01-31

1-Dodecanesulfonicacid,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-pentacosafluoro-,potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanesulfonicacid,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-pentacosafluoro-,potassium salt (1:1)
• potassium 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-pentacosafluorododecane-1-sulphonate
• potassium,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-pentacosafluorododecane-1-sulfonate
• Pentacosafluoro-1-dodecanesulfonic acid potassium salt
• Einecs 286-104-9

• Inchi： 1S/C12HF25O3S.K/c13-1(14,3(17,18)5(21,22)7(25,26)9(29,30)11(33,34)35)2(15,16)4(19,20)6(23,24)8(27,28)10(31,32)12(36,37)41(38,39)40;/h(H,38,39,40);/q;+1/p-1
• InChI Key： YYQFDGJQJNTHTO-UHFFFAOYSA-M
• SMILES： [K+].C(F)(F)(S([O-])(=O)=O)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)F

Computed Properties

• Exact Mass: 737.880601
• Monoisotopic Mass: 737.880601
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 42
• Rotatable Bond Count: 11
• Complexity: 1100
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6